N-benzyl-5-chloro-N-methylpyrimidin-2-amine

• IUPAC Name: N-benzyl-5-chloro-N-methylpyrimidin-2-amine
• InChI: InChI=1S/C12H12ClN3/c1-16(9-10-5-3-2-4-6-10)12-14-7-11(13)8-15-12/h2-8H,9H2,1H3
• InChI Key: MHLGKHIYBCSWEK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=NC=C(C=N2)Cl
• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol
• CAS No.: 2549009-58-5

Description

N-benzyl-5-chloro-N-methylpyrimidin-2-amine (NCMPA) is an organic compound belonging to the pyrimidine family. It is a colorless, odorless, and crystalline solid that is insoluble in water. NCMPA is a unique structure due to its five-membered ring with a nitrogen atom at the center. It is widely used in scientific research due to its versatile properties, such as its ability to form strong hydrogen bonds, its low toxicity, and its high solubility in organic solvents.

Mechanism of Action

The mechanism of action of N-benzyl-5-chloro-N-methylpyrimidin-2-amine is not well understood. However, it is known to form strong hydrogen bonds with other molecules, which can affect the reactivity of the compound. It is also known to form complexes with metal ions, which can affect its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to be non-toxic and non-mutagenic. It is also known to have low solubility in water, which makes it suitable for use in organic reactions.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-5-chloro-N-methylpyrimidin-2-amine in lab experiments include its low toxicity, its ability to form strong hydrogen bonds, and its high solubility in organic solvents. The limitations of using this compound in lab experiments include its low solubility in water and its potential to form complexes with metal ions.

Future Directions

There are many potential future directions for the use of N-benzyl-5-chloro-N-methylpyrimidin-2-amine. These include the use of this compound as a ligand for coordination chemistry, the use of this compound as a catalyst for organic reactions, the use of this compound as a reagent for the synthesis of polymers, and the use of this compound as a building block for the synthesis of pharmaceuticals and other organic compounds. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound.

Synthesis Methods

N-benzyl-5-chloro-N-methylpyrimidin-2-amine can be synthesized through a three-step process. The first step involves the reaction of a primary amine with benzyl chloride to form a secondary amine. The second step involves the reaction of the secondary amine with methyl iodide to form an N-methyl pyrimidine. The third step involves the reaction of the N-methyl pyrimidine with 5-chloro-2-methylpyrimidine to form this compound.

Scientific Research Applications

N-benzyl-5-chloro-N-methylpyrimidin-2-amine is widely used in scientific research due to its unique properties. It is used as a building block for the synthesis of pharmaceuticals and other organic compounds. It is also used as a ligand for coordination chemistry, as a catalyst for organic reactions, and as a reagent for the synthesis of polymers.